Cas no 84100-85-6 (sodium 2,3,3-trimethyl-3h-indole-5-carboxylate)

• Product Name: sodium 2,3,3-trimethyl-3h-indole-5-carboxylate
• CAS No: 84100-85-6
• MF: C₁₂H₁₂NNaO₂
• MW: 225.218954086304
• CID: 888749
• PubChem ID: 23662495
• Update Time: 2025-04-19

sodium 2,3,3-trimethyl-3h-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 2,3,3-trimethyl-3h-indole-5-carboxylate
• sodium,2,3,3-trimethylindole-5-carboxylate
• EINECS 282-164-5
• DTXSID10232996
• NS00089189
• 84100-85-6

• Inchi： 1S/C12H13NO2.Na/c1-7-12(2,3)9-6-8(11(14)15)4-5-10(9)13-7;/h4-6H,1-3H3,(H,14,15);/q;+1/p-1
• InChI Key： QUBPVVRIJHDUSZ-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC2=C(C=1)C(C)(C)C(C)=N2)=O

Computed Properties

• Exact Mass: 225.07657291g/mol
• Monoisotopic Mass: 225.07657291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų